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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

Cat. No.: B3423765 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available information on tripotassium

methyl(trioxido)silane. Direct, quantitative spectroscopic data (NMR, IR, Mass Spectrometry)

for this specific compound is not readily available in public databases. The information

presented herein is compiled from sources providing general physicochemical properties and

from data on structurally related compounds.

Introduction
Tripotassium methyl(trioxido)silane, also known as potassium methylsilanetriolate, is an

organosilicon compound with the chemical formula CH₃K₃O₃Si.[1][2][3] It is the tripotassium

salt of methylsilanetriol. This compound and its related alkali metal silanolates are of interest in

materials science and as precursors for various silicon-containing materials, such as silicone

polymers and coatings.[3][4] Their ability to improve adhesion, hydrophobicity, and corrosion

resistance makes them valuable in surface treatment applications for substrates like glass,

metals, and ceramics.[3]

Physicochemical Properties
While detailed spectroscopic data are scarce, general physicochemical properties for

tripotassium methyl(trioxido)silane have been reported. These are summarized in the table
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below.

Property Value Source

Molecular Formula CH₃K₃O₃Si [1][2][3]

Molecular Weight 208.41 g/mol [1][3]

CAS Number 31795-24-1 [1][2]

Appearance
Reported as a liquid or in

solution.
[2][5]

Boiling Point 112 °C at 1013 hPa [1][5]

Melting Point < -75 °C at 1013 hPa [5]

Density 1.388 g/cm³ at 20 °C [1]

Solubility Soluble in water. [2]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of tripotassium methyl(trioxido)silane are not

explicitly provided in the searched literature. However, general methods for the preparation of

alkali metal organosilanetriolates can be inferred.

General Synthesis: Potassium methylsilanetriolate is typically prepared through the hydrolysis

of a methyltrialkoxysilane (e.g., methyltrimethoxysilane) or a methyltrihalosilane (e.g.,

methyltrichlorosilane) with a stoichiometric amount of potassium hydroxide in an aqueous or

alcoholic solution.[4] The reaction involves the nucleophilic substitution of the alkoxy or halo

groups by hydroxide ions, followed by deprotonation of the resulting silanol groups by the

potassium hydroxide.

A potential reaction scheme is illustrated below: CH₃Si(OR)₃ + 3 KOH → CH₃Si(O⁻K⁺)₃ + 3

ROH where R is an alkyl group (e.g., methyl or ethyl).

Experimental Workflow: A general workflow for the synthesis and characterization of such a

compound would involve the following steps:
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General Experimental Workflow

Reactants:
Methyltrialkoxysilane
Potassium Hydroxide

Solvent (e.g., Water/Ethanol)

Reaction under controlled
temperature and atmosphere

Product Isolation:
Filtration/Solvent Removal

Purification:
Recrystallization/Precipitation

Characterization:
NMR, IR, MS, Elemental Analysis

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of organosilicate salts.

Spectroscopic Characterization (Hypothetical and
Analog-Based)
The following sections describe the spectroscopic techniques that would be employed to

characterize tripotassium methyl(trioxido)silane, with examples drawn from related compounds

where available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a fundamental tool for the structural elucidation of organosilicon

compounds. For tripotassium methyl(trioxido)silane, ¹H, ¹³C, and ²⁹Si NMR would be

informative.

¹H NMR: Would show a singlet for the methyl protons (CH₃-Si). The chemical shift would be

influenced by the electronegativity of the silicon and the three oxygen atoms.

¹³C NMR: Would display a single resonance for the methyl carbon.

²⁹Si NMR: This would be the most diagnostic technique, providing a single resonance

characteristic of the silicon atom in this specific chemical environment. For comparison, the

²⁹Si NMR chemical shift of methylsilanetriol is reported to be around -47 ppm.[6]

Infrared (IR) Spectroscopy
IR spectroscopy would be used to identify characteristic vibrational modes of the molecule. Key

expected absorptions include:

Si-O stretching: Strong bands are expected in the region of 1000-1100 cm⁻¹.

C-H stretching and bending: Vibrations from the methyl group would appear around 2900-

3000 cm⁻¹ and 1250-1450 cm⁻¹, respectively.

Si-C stretching: A characteristic band for the Si-CH₃ bond is typically observed in the 700-

850 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. Due to the ionic and likely non-volatile nature of tripotassium

methyl(trioxido)silane, soft ionization techniques such as Electrospray Ionization (ESI) or

Matrix-Assisted Laser Desorption/Ionization (MALDI) would be necessary.

For the related compound, methylsilanetriol, chemical ionization mass spectrometry shows a

protonated molecular ion [M+H]⁺ at m/z 95 and a protonated dimer at m/z 171.[6] For

tripotassium methyl(trioxido)silane, one might expect to observe ions corresponding to the

methyl(trioxido)silane anion [CH₃SiO₃]³⁻ or various ion clusters with potassium cations.
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Signaling Pathways and Logical Relationships
In the context of materials science, the "signaling pathway" can be interpreted as the reaction

pathway leading to the formation of a desired material. For instance, the hydrolysis and

condensation of silanetriolates are fundamental to the formation of polysiloxane networks.

The diagram below illustrates the potential synthesis pathway for tripotassium

methyl(trioxido)silane from a methyltrichlorosilane precursor.

Synthesis Pathway of Tripotassium Methyl(trioxido)silane

Methyltrichlorosilane
(CH3SiCl3)

Hydrolysis
(+ 3 H2O)

Methylsilanetriol
(CH3Si(OH)3)

- 3 HCl

Neutralization
(+ 3 KOH)

Tripotassium Methyl(trioxido)silane
(CH3Si(O-K+)3)

- 3 H2O

Click to download full resolution via product page

A potential synthesis route for tripotassium methyl(trioxido)silane.
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Conclusion
Tripotassium methyl(trioxido)silane is a potentially useful organosilicon compound with

applications in materials science. While its detailed spectroscopic characterization is not widely

published, its properties can be inferred from its chemical structure and by analogy to related

compounds. The synthesis is expected to be straightforward from common organosilane

precursors. Further research to fully characterize this compound using modern spectroscopic

techniques would be beneficial for its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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